4-(trifluoromethoxy)aniline Hydrochloride

Specification

• CAS No.: 42823-24-5
• Molecular Formula: C7H7ClF3NO
• Molecular Weight: 213.58 g/mol
• IUPAC Name: 4-(trifluoromethoxy)aniline;hydrochloride
• Standard InChI: InChI=1S/C7H6F3NO.ClH/c8-7(9,10)12-6-3-1-5(11)2-4-6;/h1-4H,11H2;1H
• Standard InChI Key: JKQIMISQMPPBGR-UHFFFAOYSA-N
• SMILES: C1=CC(=CC=C1N)OC(F)(F)F.Cl
• Canonical SMILES: C1=CC(=CC=C1N)OC(F)(F)F.Cl

Introduction

4-(Trifluoromethoxy)aniline hydrochloride is a chemical compound with the molecular formula C₇H₇ClF₃NO. It is a derivative of 4-trifluoromethoxyaniline, where the hydrochloride salt form is commonly used due to its improved stability and solubility. This compound is of interest in various chemical and pharmaceutical applications due to its unique functional groups, including the trifluoromethoxy group and the aniline moiety.

Synthesis and Applications

4-(Trifluoromethoxy)aniline hydrochloride can be synthesized from its parent compound, 4-trifluoromethoxyaniline, by reacting it with hydrochloric acid. This compound is useful in organic synthesis, particularly in cross-coupling reactions such as Suzuki-Miyaura coupling, Heck coupling, or Buchwald-Hartwig amination, where it serves as a substrate to introduce various substituents onto the benzene ring.

Toxicity and Safety

Research on the toxicity of 4-(trifluoromethoxy)aniline indicates that it can cause haemotoxic effects, leading to methaemoglobin formation and destruction of haemoglobin (Heinz body formation) in animals. For example, in a study involving female domestic cats, administration of 4-(trifluoromethoxy)aniline resulted in significant haemotoxic effects. The NOAEL (No Observed Adverse Effect Level) in rats was determined to be 0.5 mg/kg bw per day based on clinical signs and haematological changes.

Related Compounds

Several related compounds exist, including N1-Methyl-4-(trifluoromethoxy)aniline and 4-(Trifluoromethoxy)-2-(trifluoromethyl)aniline hydrochloride. These compounds share similar functional groups but differ in their substituents and applications.

N1-Methyl-4-(trifluoromethoxy)aniline

• Molecular Formula: C₈H₈F₃NO

• Molecular Weight: 191.153 g/mol

• CAS Number: 41419-59-4

• PubChem CID: 737351

4-(Trifluoromethoxy)-2-(trifluoromethyl)aniline hydrochloride

• Molecular Formula: C₈H₅F₆NO·ClH

• Molecular Weight: 281.583 g/mol

• CAS Number: 1588441-12-6

Availability and Suppliers

4-(Trifluoromethoxy)aniline hydrochloride is available from various chemical suppliers, including Ambeed and Fisher Scientific. It is often sold in high purity forms, such as 97% purity, and packaged in quantities suitable for laboratory use.

Data Table: Comparison of Related Compounds

Compound	Molecular Formula	Molecular Weight (g/mol)	CAS Number	PubChem CID
4-(Trifluoromethoxy)aniline Hydrochloride	C₇H₇ClF₃NO	213.58	42823-24-5	2781060
N1-Methyl-4-(trifluoromethoxy)aniline	C₈H₈F₃NO	191.153	41419-59-4	737351
4-(Trifluoromethoxy)-2-(trifluoromethyl)aniline hydrochloride	C₈H₅F₆NO·ClH	281.583	1588441-12-6	-

References:
- PubChem: 4-(trifluoromethoxy)aniline Hydrochloride
- FAO Report: Triflumuron
- Thermo Scientific: N1-Methyl-4-(trifluoromethoxy)aniline
- Ambeed: 4-(Trifluoromethoxy)aniline
- PMC: Antimycobacterial Potential of Novel 4-Alkoxyquinolines
- VWR: 4-(Trifluoromethoxy)-2-(trifluoromethyl)aniline hydrochloride
- Fisher Scientific: 4-(Trifluoromethoxy)aniline hydrochloride